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Compound of Interest
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Cat. No.: B1682661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
U18666A is a widely utilized cationic amphiphilic drug in biomedical research. It serves as a

potent tool to study intracellular cholesterol trafficking and has been instrumental in modeling

lysosomal storage disorders, particularly Niemann-Pick type C (NPC) disease.[1][2][3][4]

U18666A primarily functions by inhibiting the Niemann-Pick C1 (NPC1) protein, which is crucial

for the egress of cholesterol from late endosomes and lysosomes.[1][3][5] This inhibition leads

to the accumulation of unesterified cholesterol within these organelles, effectively mimicking the

cellular phenotype of NPC disease.[1][2][3] Beyond its application in neurodegenerative

disease research, U18666A is also employed in studies related to atherosclerosis, Alzheimer's

disease, and viral infections, including those caused by Ebola, Dengue, and Hepatitis C

viruses.[1][6][7][8]

This document provides detailed protocols for the preparation of U18666A stock solutions to

ensure reproducible and accurate experimental outcomes.

Quantitative Data Summary
For ease of reference and experimental planning, the following table summarizes the solubility

and storage information for U18666A.
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Parameter Value Source

Molecular Weight 424.06 g/mol [6]

Solubility in DMSO
20.83 mg/mL (49.12 mM) to 85

mg/mL (200.44 mM)
[6][7][9]

Solubility in Ethanol 20 mg/mL to 85 mg/mL [7][10][11]

Solubility in Water
5.56 mg/mL (13.11 mM) to 43

mg/mL
[6][7][9]

Solubility in PBS (pH 7.2) 0.5 mg/mL [10]

Storage of Powder -20°C for up to 3 years [6][7]

Storage of Stock Solution (in

DMSO)
-80°C for up to 1 year [6][7]

Storage of Stock Solution (in

Ethanol)
-20°C [5][11]

Note: Solubility can be enhanced by sonication and warming.[6][9] It is recommended to use

fresh, anhydrous DMSO as moisture can reduce solubility.[7]

Experimental Protocols
Materials

U18666A powder (CAS: 3039-71-2)

Anhydrous Dimethyl Sulfoxide (DMSO)

Ethanol (anhydrous)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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Calibrated pipettes and sterile tips

Protocol 1: Preparation of a 10 mM U18666A Stock
Solution in DMSO
This protocol is suitable for most in vitro cell culture experiments.

Calculate the required mass of U18666A:

For 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 424.06 mg/mmol = 4.24 mg

Weighing the Compound:

Carefully weigh out 4.24 mg of U18666A powder and place it in a sterile microcentrifuge

tube.

Dissolving the Compound:

Add 1 mL of anhydrous DMSO to the tube containing the U18666A powder.

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.

If dissolution is slow, sonicate the tube for 5-10 minutes or gently warm it to 37°C.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 20-

50 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year).[6][7] For short-term use,

storage at -20°C for up to 1 month is acceptable.[7][9]

Protocol 2: Preparation of a 10 mM U18666A Stock
Solution in Ethanol
This protocol provides an alternative to DMSO for specific experimental needs.
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Calculate and Weigh:

Follow steps 1 and 2 from Protocol 1 to weigh out 4.24 mg of U18666A.

Dissolving the Compound:

Add 1 mL of anhydrous ethanol to the tube.

Vortex thoroughly until the compound is fully dissolved. Sonication can be used to aid

dissolution.

Aliquoting and Storage:

Aliquot the ethanolic stock solution into single-use volumes.

Store the aliquots at -20°C.[5][11]

Visualizations
Signaling Pathway of U18666A Action
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Mechanism of U18666A Action
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Caption: U18666A inhibits the NPC1 protein, blocking cholesterol egress from late

endosomes/lysosomes.
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Experimental Workflow for Stock Solution Preparation

U18666A Stock Solution Preparation Workflow

Start

Calculate Required Mass of U18666A

Weigh U18666A Powder

Add Anhydrous Solvent (DMSO or Ethanol)

Vortex / Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at Recommended Temperature
(-80°C for DMSO, -20°C for Ethanol)

End
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Caption: A stepwise workflow for the preparation and storage of U18666A stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682661?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

